Cas no 65157-82-6 (Butanedinitrile,2-(4-methyl-1-piperazinyl)-)

Butanedinitrile,2-(4-methyl-1-piperazinyl)- structure
65157-82-6 structure
Product Name:Butanedinitrile,2-(4-methyl-1-piperazinyl)-
CAS No:65157-82-6
MF:C9H14N4
MW:178.234261035919
CID:501408
PubChem ID:45099720
Update Time:2025-04-19

Butanedinitrile,2-(4-methyl-1-piperazinyl)- Chemical and Physical Properties

Names and Identifiers

    • Butanedinitrile,2-(4-methyl-1-piperazinyl)-
    • Butanedinitrile,(4-methyl-1-piperazinyl)- (9CI)
    • 2-(4-methylpiperazin-1-yl)butanedinitrile
    • 2-[(3R)-3-MMETHYLPIPERAZIN-1-YL]PYRIMIDINE
    • 65157-82-6
    • DTXSID80668081
    • Inchi: 1S/C9H14N4/c1-12-4-6-13(7-5-12)9(8-11)2-3-10/h9H,2,4-7H2,1H3
    • InChI Key: QWYIVSYITZCBTK-UHFFFAOYSA-N
    • SMILES: N1(C(C#N)CC#N)CCN(C)CC1

Computed Properties

  • Exact Mass: 178.12202
  • Monoisotopic Mass: 178.122
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 247
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.1A^2
  • XLogP3: -0.4

Experimental Properties

  • PSA: 54.06
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